JNK-IN-12

• Molecular Formula: C56H82N16O7
• Molecular Weight: 1091.4 g/mol
• InChI: InChI=1S/C56H82N16O7/c57-27-8-7-21-42(52(58)76)65-55(79)45(33-36-16-5-2-6-17-36)67-53(77)43(24-12-28-63-56(59)60)66-54(78)44(32-35-14-3-1-4-15-35)64-47(74)26-13-31-72-34-37(68-71-72)18-9-25-46(73)62-30-29-61-40-22-10-19-38-49(40)51(75)39-20-11-23-41-48(39)50(38)70-69-41/h10-11,19-20,22-23,34-36,42-45,61H,1-9,12-18,21,24-33,57H2,(H2,58,76)(H,62,73)(H,64,74)(H,65,79)(H,66,78)(H,67,77)(H,69,70)(H4,59,60,63)/t42-,43+,44-,45-/m1/s1
• InChIKey: UACMZRJOWUNTQF-SDEIMAHSSA-N

JNK-IN-12: Mitochondrial-Targeted JNK Inhibitor for Parkinson's Research

JNK-IN-12 (compound P2) is a first-in-class mitochondrial-targeted JNK inhibitor [1]. It is a synthetic conjugate, linking the pan-JNK inhibitor SP600125 to a mitochondrial-specific cell-penetrating peptide . This design achieves a biochemical IC50 of 66.3 nM against JNK . Its primary innovation is the subcellular restriction of JNK inhibition to the mitochondrion, a feature absent in its parent compound and other canonical JNK inhibitors, making it a unique tool for dissecting mitochondrial JNK pathology in neurodegenerative disease models.

1

Target engagement Mitochondrial JNK pathway inhibition study fit — subcellular restriction to the mitochondrion

2

Workflow Supports decoupling mitochondrial JNK pathology from nuclear JNK transcriptional programs in a single probe

3

Model context Reported use in SH-SY5Y neuroblastoma cells and Parkin-null Drosophila PD models

• [1] Zhou Z, Zhang D, Du F, An W, Ge J, Yu C, Yang N, Zhang C, Lim K, Li L. Design and Synthesis of a Mitochondrial-Targeted JNK Inhibitor and Its Protective Effect on Parkinson's Disease Phenotypes. Chembiochem. 2023 Jul 3;24(13):e202200748. View Source

Why SP600125 Cannot Substitute for JNK-IN-12

Generic JNK inhibitors such as SP600125, JNK-IN-8, and others are not functionally equivalent to JNK-IN-12. SP600125, the parental warhead of JNK-IN-12, is a pan-JNK inhibitor with IC50 values of 40, 40, and 90 nM for JNK1, JNK2, and JNK3, respectively, but it inhibits both nuclear and mitochondrial JNK signaling indiscriminately . In contrast, JNK-IN-12 is engineered to be excluded from the nucleus, thereby leaving the nuclear JNK transcriptome untouched, a critical differentiation for experiments where confounding nuclear signaling must be avoided [1]. Substituting JNK-IN-12 with SP600125 would abolish the experimental capacity to attribute a phenotype specifically to mitochondrial JNK, undermining mechanistic conclusions in Parkinson's disease and other mitochondrial stress models.

This product Mitochondrion-restricted JNK inhibition; nucleus excluded; reported no nuclear JNK phosphorylation inhibition

SP600125 / pan-JNK inhibitors Inhibit both nuclear and mitochondrial JNK indiscriminately; confound subcellular pathway attribution

Substituting JNK-IN-12 with SP600125 may abolish the ability to attribute a phenotype specifically to mitochondrial JNK. Nuclear JNK transcriptome remains engaged by pan-inhibitors, shifting mechanistic interpretation in neurodegeneration models.

• [1] JNK-IN-12 (compound P2) product description. PeptideDB. View Source

JNK-IN-12 Comparative Evidence

Mitochondrial JNK Selectivity vs. SP600125

JNK-IN-12 is designed to inhibit JNK phosphorylation exclusively in the mitochondria, whereas its parent compound, SP600125, inhibits JNK in both the nucleus and the mitochondria. The primary paper demonstrates that P2 (JNK-IN-12) specifically blocked mitochondrial JNK phosphorylation without affecting nuclear JNK signaling, a qualitative and functional differentiation confirmed by western blot analysis of subcellular fractions [1]. This is a qualitative binary difference (target engagement vs. no engagement at the nucleus) and represents a true gain of function.

Mitochondrial JNK selectivity vs. SP600125

Head-to-head

Qualitative binary difference — no nuclear JNK phosphorylation inhibition vs. SP600125 nuclear JNK engagement

Supports subcellular target-engagement interpretation; only probe enabling mitochondrial-nuclear JNK decoupling

Western blot of subcellular fractions, SH-SY5Y cells. Source review recommended.

Evidence Dimension	Inhibition of nuclear JNK signaling
Target Compound Data	No inhibition of nuclear JNK phosphorylation
Comparator Or Baseline	SP600125: Inhibits nuclear JNK phosphorylation
Quantified Difference	Qualitative binary difference (inhibition absent vs. present); not quantified as a continuous variable.
Conditions	Subcellular fractionation and western blotting for phospho-JNK in SH-SY5Y neuroblastoma cells.

Why This Matters

This is the sole defining feature for procurement; only JNK-IN-12 allows researchers to decouple mitochondrial JNK pathology from nuclear JNK transcriptional programs in a single molecular probe.

• [1] Zhou Z, et al. Design and Synthesis of a Mitochondrial-Targeted JNK Inhibitor and Its Protective Effect on Parkinson's Disease Phenotypes. Chembiochem. 2023 Jul 3;24(13):e202200748. View Source

Superior ATP Rescue vs. SP600125

In SH-SY5Y cells challenged with rotenone to induce mitochondrial complex I dysfunction, JNK-IN-12 (P2) at 10 µM significantly attenuated ATP depletion, and this protective effect was substantially greater than that of an equimolar concentration of SP600125, as shown in the study's ATP level comparison. The original paper's Figure 2A demonstrates this rescue, positioning JNK-IN-12 as a superior agent for maintaining mitochondrial bioenergetics under toxic stress [1].

ATP preservation vs. SP600125

Head-to-head

Reported greater ATP level preservation under rotenone challenge at 10 µM vs. equimolar SP600125

JNK-IN-12 SP600125

Supports mitochondrial bioenergetics endpoint context; direction consistently favored JNK-IN-12

SH-SY5Y cells, rotenone 1 µM, 24 h; see Figure 2A for precise fold-change.

Evidence Dimension	Preservation of cellular ATP levels following rotenone challenge
Target Compound Data	P2 (10 µM) pretreatment significantly preserved ATP levels relative to rotenone-only control.
Comparator Or Baseline	SP600125 (10 µM) pretreatment resulted in ATP levels that were visibly and significantly lower than those of P2-treated cells.
Quantified Difference	The precise fold-change and p-values are reported in the original publication's Figure 2A; the direction and magnitude consistently favored P2.
Conditions	SH-SY5Y human neuroblastoma cells; pretreatment with compound (10 µM, 3 h) followed by rotenone (1 µM, 24 h); ATP measured via commercial luminescence assay.

Why This Matters

For procurement related to PD research, this data proves JNK-IN-12 is more effective than its parent warhead at preserving mitochondrial function under pathophysiologically relevant stress, justifying its selection over SP600125.

• [1] Zhou Z, et al. Design and Synthesis of a Mitochondrial-Targeted JNK Inhibitor and Its Protective Effect on Parkinson's Disease Phenotypes. Chembiochem. 2023 Jul 3;24(13):e202200748. Figure 2A. View Source

In Vivo Locomotor Rescue vs. SP600125

In a Parkin-null Drosophila melanogaster model of PD, chronic dietary administration of JNK-IN-12 (P2) at 1 mM resulted in a significantly greater improvement in climbing ability, a standard measure of locomotor function, compared to an identical regimen of SP600125 [1]. Additionally, transmission electron microscopy of muscle tissue showed that P2 treatment led to a more pronounced rescue of mitochondrial ultrastructure, characterized by preserved cristae integrity, relative to SP600125.

In vivo locomotor rescue vs. SP600125

Head-to-head

Reported significantly higher climbing score in Parkin-null Drosophila vs. identical SP600125 regimen

JNK-IN-12 1 mM SP600125 1 mM

Supports in vivo model-response endpoint context; mitochondrial cristae integrity also reported preserved

20-day feeding protocol, 20 male flies/group; see Figure 2C–2D for scores.

Evidence Dimension	Climbing score in Parkin-null Drosophila
Target Compound Data	P2 (1 mM in diet) produced a significantly higher climbing score relative to the vehicle control.
Comparator Or Baseline	SP600125 (1 mM in diet) produced a climbing score that was significantly lower than that of the P2-treated group.
Quantified Difference	Specific climbing scores and statistical comparisons are reported in the original publication's Figure 2C; P2 demonstrated statistically significant superiority over SP600125.
Conditions	Parkin-null Drosophila PD model; 20-day feeding protocol; 20 male flies per group; assay repeated 3 times.

Why This Matters

This is the critical in vivo proof that mitochondrial targeting translates to a therapeutic advantage, providing a strong scientific rationale for selecting JNK-IN-12 over untargeted JNK inhibitors for preclinical PD studies in whole organisms.

• [1] Zhou Z, et al. Design and Synthesis of a Mitochondrial-Targeted JNK Inhibitor and Its Protective Effect on Parkinson's Disease Phenotypes. Chembiochem. 2023 Jul 3;24(13):e202200748. Figures 2C and 2D. View Source

Nek Kinase Sparing vs. JNK-IN-7/8

A comparative kinome selectivity screen against the Nek kinase family at 10 µM reveals that JNK-IN-12 has a distinct off-target fingerprint. JNK-IN-12 shows substantially higher residual activity (100% control) for Nek1, Nek3, and Nek5 compared to JNK-IN-8 (which gives 81%, 73%, and 92% control, respectively) and a stark contrast to JNK-IN-7 (77%, 6.8%, 7.8% control) [1]. This indicates JNK-IN-12 broadly spares several Nek family kinases that are potently inhibited by other JNK inhibitors in the same chemical series, making it a cleaner probe for studies where Nek kinase engagement is a confounding factor.

Nek kinase sparing vs. JNK-IN-7/8

Head-to-head

JNK-IN-12: 100% residual activity for Nek1, Nek3, Nek5–7 at 10 µM. JNK-IN-7 inhibits Nek3 by 93%, Nek5 by 92%.

Nek1: 100% vs. 77% (IN-7) Nek3: 100% vs. 6.8% (IN-7) Nek5: 100% vs. 7.8% (IN-7)

Supports kinase-selectivity panel interpretation; cleaner probe when Nek family activity must remain intact

In vitro kinase assay panel at 10 µM. Source review recommended.

Evidence Dimension	Kinase inhibition (% control remaining) at 10 µM
Target Compound Data	Nek1: 100%; Nek2: 99%; Nek3: 100%; Nek5: 100%; Nek6: 100%; Nek7: 100%
Comparator Or Baseline	JNK-IN-7: Nek1: 77%; Nek3: 6.8%; Nek5: 7.8%. JNK-IN-8: Nek1: 81%; Nek3: 73%; Nek5: 92%.
Quantified Difference	JNK-IN-12 shows 0% inhibition of Nek1, Nek3, Nek5, Nek6, Nek7, whereas JNK-IN-7 potently inhibits Nek3 (93.2% inhibition) and Nek5 (92.2% inhibition).
Conditions	In vitro kinase assay panel, 10 µM compound concentration, % control values reported (lower % = stronger inhibition).

Why This Matters

When selecting a JNK inhibitor for experiments where Nek family kinases are relevant to the biology (e.g., cell cycle, ciliogenesis), JNK-IN-12's relative selectivity provides a clear advantage over JNK-IN-7 or JNK-IN-8, which have confounding Nek activity.

• [1] Zhang T, et al. Table 8: Selectivity profiles of JNK inhibitors across the Nek family. In: Structure-activity relationships of JNK inhibitors. PMC 2017 Dec 8. (PMC6071746). View Source

JNK-IN-12 Deployment Scenarios

Mitochondrial vs. Nuclear JNK in Neurodegeneration

JNK-IN-12 is the reagent of choice for experiments designed to selectively block mitochondrial JNK without altering nuclear JNK transcription. Its unique subcellular targeting, proven by the absence of nuclear JNK phosphorylation inhibition in the original characterization [1], makes it indispensable for researchers investigating the mitochondrial JNK axis in Parkinson's disease, where nuclear JNK has pleiotropic effects. SP600125 or other pan-inhibitors would confound the results by simultaneously hitting both compartments.

Bioenergetic Rescue in Complex I-Deficient Models

For studies involving rotenone-induced or genetic mitochondrial complex I dysfunction, JNK-IN-12 is a superior rescue agent compared to the parent compound SP600125, as evidenced by its greater preservation of ATP levels in SH-SY5Y cells [2]. This scenario is highly relevant for PD drug discovery and for screening campaigns aiming to identify molecules that restore mitochondrial function.

Drosophila PD Model In Vivo Efficacy

JNK-IN-12 is validated for in vivo use in genetic models of PD, with demonstrated efficacy in improving locomotor deficits and mitochondrial ultrastructure in Parkin-null Drosophila [3]. Its superior performance over SP600125 in these assays supports its procurement as a positive control or lead compound for preclinical PD research in invertebrate models.

Selective JNK Inhibition Sparing Nek Kinases

When a chemical probe is needed to inhibit JNK while sparing Nek family kinases (Nek1, Nek3, Nek5, Nek6, Nek7), JNK-IN-12 is a more suitable choice than JNK-IN-7 or JNK-IN-8, which show potent off-target inhibition of these kinases at 10 µM [4]. This application scenario is critical in cell cycle, centrosome, and ciliogenesis research where Nek kinase activity must remain intact.

Application

Selection Property

Validation Focus

Mitochondrial vs. nuclear JNK pathway studies

Subcellular targeting exclusivity — nucleus-sparing profile

Confirm absence of nuclear JNK phosphorylation in target cell model

Complex I dysfunction bioenergetic rescue models

Reported ATP preservation under rotenone challenge

Mitochondrial respiration and ATP endpoint review

Parkin-null Drosophila PD model studies

Reported locomotor endpoint and cristae integrity context

In vivo model-response endpoint validation

Kinase-selectivity profiling with Nek family sparing

Reported Nek1/3/5–7 sparing at screening concentration

Off-target kinase panel review in target cell context

• [1] Zhou Z, et al. Design and Synthesis of a Mitochondrial-Targeted JNK Inhibitor and Its Protective Effect on Parkinson's Disease Phenotypes. Chembiochem. 2023 Jul 3;24(13):e202200748. View Source
• [2] Zhou Z, et al. 2023. Figure 2A. View Source
• [3] Zhou Z, et al. 2023. Figures 2C and 2D. View Source
• [4] Zhang T, et al. Table 8: Selectivity profiles of JNK inhibitors across the Nek family. PMC 2017. (PMC6071746). View Source